Cas no 1270485-02-3 (5-(1-Aminoethyl)-2-fluorophenol)

• Product Name: 5-(1-Aminoethyl)-2-fluorophenol
• CAS No: 1270485-02-3
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 4936543
• Update Time: 2025-06-08

5-(1-Aminoethyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminoethyl)-2-fluorophenol
• AK674229
• 5-(1-Aminoethyl)-2-fluorophenol

• Inchi： 1S/C8H10FNO/c1-5(10)6-2-3-7(9)8(11)4-6/h2-5,11H,10H2,1H3
• InChI Key： LKKMAGWOAMDJDO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 5-(1-Aminoethyl)-2-fluorophenol

Comprehensive Overview of 5-(1-Aminoethyl)-2-fluorophenol (CAS No. 1270485-02-3): Properties, Applications, and Research Insights

5-(1-Aminoethyl)-2-fluorophenol (CAS No. 1270485-02-3) is a fluorinated phenolic compound with a unique aminoethyl side chain, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular structure combines a fluorophenol core with an ethylamine functional group, enabling diverse reactivity for synthetic applications. Researchers frequently search for "5-(1-Aminoethyl)-2-fluorophenol synthesis" or "CAS 1270485-02-3 applications," reflecting its growing relevance in drug discovery and material science.

The compound's fluorine atom enhances its metabolic stability and bioavailability, a key feature highlighted in queries like "fluorophenol derivatives in medicinal chemistry." Recent studies explore its role in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in personalized medicine. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as noted in searches for "1270485-02-3 purity analysis."

Environmental and green chemistry considerations drive interest in sustainable synthesis routes for 5-(1-Aminoethyl)-2-fluorophenol. Questions like "biocatalytic fluorination methods" or "solvent-free amine reactions" reflect industry demands for eco-friendly protocols. The compound’s logP value and hydrogen bonding capacity are frequently analyzed to predict ADME properties, addressing common search terms such as "fluorophenol pharmacokinetics."

In material science, its phenolic hydroxyl group enables polymer modification, with searches for "fluorinated phenol monomers" gaining traction. Regulatory compliance queries (e.g., "REACH compliance for CAS 1270485-02-3") underscore its safe handling protocols. Ongoing research explores chemoenzymatic derivatization to expand its utility, positioning this compound at the intersection of innovation and industrial applicability.